Cas no 895456-89-0 (2-(4-chlorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide)

• Product Name: 2-(4-chlorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide
• CAS No: 895456-89-0
• MF: C₁₆H₁₃ClN₂O₃S₂
• MW: 380.869020223618
• CID: 6195173
• PubChem ID: 7254238
• Update Time: 2025-11-01

2-(4-chlorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide
• SR-01000021305-1
• 895456-89-0
• 2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide
• 2-(4-chlorophenyl)sulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide
• F2536-0293
• SR-01000021305
• CCG-196174
• AKOS002066984

• Inchi： 1S/C16H13ClN2O3S2/c1-10-18-14-7-4-12(8-15(14)23-10)19-16(20)9-24(21,22)13-5-2-11(17)3-6-13/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： JXBPLJJEVBQBJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(NC1C=CC2=C(C=1)SC(C)=N2)=O)(=O)=O

Computed Properties

• Exact Mass: 380.0056123g/mol
• Monoisotopic Mass: 380.0056123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(4-chlorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide

Research Briefing on 2-(4-chlorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide (CAS: 895456-89-0)

Recent studies on 2-(4-chlorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide (CAS: 895456-89-0) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl and benzothiazole moieties, has been the subject of extensive research due to its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The following briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-(4-chlorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide involves a multi-step process, starting with the sulfonylation of 4-chlorobenzenesulfonyl chloride followed by coupling with 2-methyl-1,3-benzothiazol-6-amine. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further pharmacological evaluation. Researchers have also explored structural modifications to enhance its bioactivity and reduce potential side effects.

Mechanistic studies have revealed that this compound exerts its biological effects through multiple pathways. In cancer research, it has been shown to inhibit key enzymes involved in tumor proliferation, such as protein kinases and topoisomerases. Additionally, its anti-inflammatory properties are attributed to the modulation of cytokine production and the suppression of NF-κB signaling. These findings suggest that 2-(4-chlorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide could serve as a multi-targeted agent for treating complex diseases.

In preclinical models, the compound has demonstrated significant efficacy against various cancer cell lines, including breast, lung, and colon cancers. Its ability to induce apoptosis and inhibit angiogenesis has been particularly noteworthy. Furthermore, its antimicrobial activity against drug-resistant strains of bacteria and fungi positions it as a potential candidate for addressing the growing challenge of antimicrobial resistance. These results underscore the compound's versatility and therapeutic potential.

Despite these promising findings, challenges remain in the development of 2-(4-chlorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide as a clinical drug. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further optimization and in vivo studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(4-chlorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted pharmacological properties and potential applications in treating various diseases make it a valuable candidate for further investigation. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and translating these findings into clinical benefits.